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Compound Name: 4-Propylpyridine
CAS No.: 1122-81-2
Cat. No.: B073792
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An In-depth Overview of the Chemical Properties, Synthesis, and Applications of 4-
Propylpyridine

This technical guide provides a comprehensive overview of 4-Propylpyridine, a heterocyclic
compound of interest to researchers, scientists, and professionals in drug development. This
document details its chemical identity, physicochemical properties, synthesis protocols, key
applications, and essential safety and handling information.

Chemical Identity

4-Propylpyridine is an organic compound consisting of a pyridine ring substituted with a propyl
group at the fourth position.[1] Its unique electronic structure and chemical reactivity make it a

valuable intermediate in various synthetic processes.[2]
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Physicochemical Properties

4-Propylpyridine is a colorless to pale yellow liquid at room temperature with a characteristic
pyridine-like odor.[1][2] Its physical and chemical properties are summarized in the table below.
The propyl group, an electron-donating alkyl group, increases the electron density of the
pyridine ring, influencing its reactivity.[2] The nitrogen atom's lone pair of electrons confers

weak basicity, allowing it to form salts with acids.[2]
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Synthesis Protocols

Several methods are employed for the synthesis of 4-Propylpyridine. The choice of method
often depends on factors such as desired purity, cost, and reaction conditions.[2]
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Experimental Protocol 1: Alkylation of Pyridine

This method involves the direct alkylation of pyridine using a propylating agent.

Methodology:

Pyridine is used as the starting material.

e Abase is introduced to abstract a hydrogen atom from the para-position of the pyridine ring,
forming a carbanion. The choice of base is critical for the reaction's success.[2]

o A propyl halide, such as bromopropane, is added as the propylation reagent.[2]

e The carbanion undergoes a nucleophilic substitution reaction with the propyl halide, forming
a new carbon-carbon bond and yielding 4-Propylpyridine.[2]

e The product is then isolated and purified from the reaction mixture.

Experimental Protocol 2: Transition Metal-Catalyzed
Coupling Reaction

This approach offers an alternative route with potentially milder conditions and higher
selectivity.[2]

Methodology:

A halogenated pyridine (e.g., 4-bromopyridine) is used as one of the starting materials.
o Propylboronic acid or its ester serves as the source of the propyl group.[2]

e The reaction is conducted in the presence of a transition metal catalyst, typically a palladium
catalyst, along with appropriate ligands.[2]

o The catalyst facilitates a cross-coupling reaction between the halogenated pyridine and the
propylboronic acid derivative.

» This method generally proceeds under milder conditions compared to classical alkylation.[2]
However, the cost of the transition metal catalyst can be a significant consideration.[2]
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Key Applications in Research and Development

4-Propylpyridine serves as a crucial building block and intermediate in several scientific and
industrial fields.

e Organic Synthesis: It is widely used as an intermediate to introduce functional groups and
construct the backbone of more complex organic compounds through reactions like
nucleophilic substitution and oxidation.[2]

e Pharmaceuticals and Drug Development: The 4-propylpyridine structural unit is
incorporated into the design of various drug molecules.[1][2] Its presence can influence the
biological activity and pharmacokinetic properties of a drug, such as enhancing solubility,
stability, and modulating its absorption, distribution, metabolism, and excretion (ADME)
profile.[2]

o Materials Science: There is potential for 4-Propylpyridine in the development of functional
materials, such as organic optoelectronic materials for use in devices like light-emitting
diodes (LEDs) and solar cells.[2]

» Other Industries: It also finds application in the flavor and fragrance industry and as an
ingredient in certain pesticides.[1]

Safety and Handling

4-Propylpyridine is classified as an irritant and requires careful handling to avoid exposure.
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Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[7]
o Skin Protection: Wear impervious and flame-resistant protective clothing and gloves.[7]

» Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an
appropriate filter.[7][8]

Visualizations

The following diagrams illustrate the synthesis workflows and application areas of 4-
Propylpyridine.
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Caption: Workflow for the synthesis of 4-Propylpyridine via alkylation.
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Caption: Workflow for transition metal-catalyzed synthesis.

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Primary application areas for 4-Propylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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